Cas no 2137484-71-8 (2-(4-amino-1H-imidazol-1-yl)-N-(2-methoxyethyl)propanamide)

• Product Name: 2-(4-amino-1H-imidazol-1-yl)-N-(2-methoxyethyl)propanamide
• CAS No: 2137484-71-8
• MF: C₉H₁₆N₄O₂
• MW: 212.248941421509
• CID: 6570251
• PubChem ID: 165963549
• Update Time: 2025-08-05

2-(4-amino-1H-imidazol-1-yl)-N-(2-methoxyethyl)propanamide Chemical and Physical Properties

Names and Identifiers

• EN300-804466
• 2-(4-amino-1H-imidazol-1-yl)-N-(2-methoxyethyl)propanamide
• 2137484-71-8

• Inchi： 1S/C9H16N4O2/c1-7(9(14)11-3-4-15-2)13-5-8(10)12-6-13/h5-7H,3-4,10H2,1-2H3,(H,11,14)
• InChI Key： MSJYOVYOTDMHCS-UHFFFAOYSA-N
• SMILES： O=C(C(C)N1C=NC(=C1)N)NCCOC

Computed Properties

• Exact Mass: 212.12732577g/mol
• Monoisotopic Mass: 212.12732577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 82.2Ų

Additional information on 2-(4-amino-1H-imidazol-1-yl)-N-(2-methoxyethyl)propanamide

Professional Introduction to Compound with CAS No. 2137484-71-8 and Product Name: 2-(4-amino-1H-imidazol-1-yl)-N-(2-methoxyethyl)propanamide

The compound identified by the CAS number 2137484-71-8 and the product name 2-(4-amino-1H-imidazol-1-yl)-N-(2-methoxyethyl)propanamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural and functional attributes, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The introduction of this compound into the scientific discourse underscores the ongoing innovation in synthetic organic chemistry and its implications for therapeutic interventions.

At the core of this compound's molecular architecture lies a 4-amino-1H-imidazole moiety, which is a well-documented pharmacophore in numerous bioactive molecules. The presence of this heterocyclic ring system not only confers specific electronic and steric properties but also facilitates interactions with biological targets. The 2-(4-amino-1H-imidazol-1-yl) substituent in the product name highlights the strategic positioning of this pharmacophore, which is critical for modulating binding affinity and selectivity in biological systems. This design principle aligns with contemporary trends in drug discovery, where targeted molecular interactions are paramount for achieving therapeutic efficacy.

The N-terminal amide group, linked to a 2-methoxyethyl side chain via the N-(2-methoxyethyl)propanamide moiety, introduces additional layers of complexity to the compound's behavior. The methoxyethyl group, characterized by its hydrophilic nature, enhances solubility and bioavailability, which are crucial factors in drug formulation and delivery. This structural feature underscores the compound's potential as a lead candidate for further optimization in preclinical studies. The balance between hydrophobic and hydrophilic regions within this molecule exemplifies the sophisticated design considerations that underpin modern medicinal chemistry.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, providing valuable insights into the potential applications of compounds like 2-(4-amino-1H-imidazol-1-yl)-N-(2-methoxyethyl)propanamide. Molecular docking studies have revealed promising interactions with various biological targets, including enzymes and receptors implicated in inflammatory pathways. These findings are supported by experimental data demonstrating modulatory effects on key signaling cascades, suggesting potential therapeutic benefits in conditions such as autoimmune disorders and chronic inflammation.

The synthesis of this compound represents a testament to the ingenuity of synthetic chemists in developing complex molecules with tailored properties. The multi-step synthetic route employed to construct the target structure showcases advancements in organic synthesis methodologies, including transition metal-catalyzed reactions and palladium-mediated cross-coupling techniques. These methodologies not only enhance yield and purity but also facilitate modular construction of molecular frameworks, enabling rapid exploration of chemical space.

In light of these attributes, 2-(4-amino-1H-imidazol-1-yl)-N-(2-methoxyethyl)propanamide holds significant promise as a scaffold for further drug development. Its unique structural features, combined with its demonstrated biological activity, make it an attractive candidate for preclinical evaluation. As research progresses, this compound may serve as a foundation for novel therapeutics targeting a range of diseases. The integration of computational modeling with experimental validation underscores the interdisciplinary nature of modern pharmaceutical research and highlights the importance of collaborative efforts between chemists, biologists, and clinicians.

The implications of this compound extend beyond its immediate therapeutic applications. Its development exemplifies broader trends in pharmaceutical innovation, where structural diversity and functional versatility are key drivers of progress. By leveraging advanced synthetic techniques and computational tools, researchers continue to expand the chemical toolbox available for drug discovery. This compound serves as a case study in how strategic molecular design can unlock new possibilities for therapeutic intervention.

As interest in precision medicine grows, compounds like 2-(4-amino-1H-imidazol-1-yl)-N-(2-methoxyethyl)propanamide play an increasingly vital role in addressing unmet medical needs. Their ability to modulate specific biological pathways with high selectivity aligns with the goals of personalized healthcare approaches. Future studies may explore derivative compounds designed to enhance potency or reduce off-target effects, further refining their therapeutic potential.

In conclusion, 2137484-71-8and its corresponding product name, 2-(4-amino-1H-imidazol-1-yl)-N-(2-methoxyethyl)propanamide, represent a significant contribution to pharmaceutical chemistry. Their unique structural features and demonstrated biological activity position them as promising candidates for further research and development. As scientific understanding evolves and new methodologies emerge, these compounds will continue to serve as valuable tools for advancing therapeutic interventions across multiple disease areas.